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Compound of Interest

Compound Name: AL-9

Cat. No.: B1666764 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of AL-9, an aluminum-silicon-magnesium casting alloy. The

information is intended for researchers, scientists, and drug development professionals working

with this material in a laboratory setting.

Material Identification and Properties
AL-9 is a designated aluminum alloy with specific physical and chemical characteristics.

Understanding these properties is fundamental to safe handling.
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Element Content (%)

Copper (Cu) 0.1 max

Magnesium (Mg) 0.2 - 0.6

Silicon (Si) 10.0 - 13.0

Iron (Fe) 0.6 max

Manganese (Mn) 0.3 - 0.7

Nickel (Ni) 0.1 max

Zinc (Zn) 0.1 max

Lead (Pb) 0.1 max

Tin (Sn) 0.05 max

Titanium (Ti) 0.2 max

Aluminum (Al) Remainder

Source: Adapted from various sources providing chemical composition of similar aluminum

casting alloys.[1][2]
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Property Value

Physical State Solid

Appearance Silver-gray metallic

Odor Odorless

Melting Point 521-650°C (970-1200°F)[3]

Boiling Point 2494°C (4521°F)[3]

Density 2.68 g/cm³

Solubility Insoluble in water

Tensile Strength
137 - 295 N/mm² (varies with casting method

and heat treatment)[2][4]

Brinell Hardness
45 - 110 HB (varies with casting method and

heat treatment)[2][4]

Hazard Identification and Personal Protective
Equipment (PPE)
While solid AL-9 is generally non-hazardous, certain operations such as cutting, grinding, or

melting can generate dust or fumes that pose health risks.[5]

Potential Hazards:

Inhalation: Dust and fumes can cause respiratory irritation and metal fume fever, with

symptoms including a metallic taste, headache, fever, chills, and muscle aches.[6]

Skin Contact: Dust may cause skin irritation.[6] Molten metal will cause severe burns.

Eye Contact: Flying particles can cause mechanical irritation. Dust may also be an irritant.[3]

Fire and Explosion: Fine dust or powder can form explosive mixtures in the air.[7] Molten

aluminum can react violently with water.[3]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Use

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield is

required when handling molten

metal or performing operations

that generate significant

particles.[8][9][10]

Hand Protection
Leather or other durable

gloves

For general handling of solid

AL-9.

Thermally resistant gloves
Required when handling

heated or molten material.[6]

Cut-resistant gloves

Recommended when

machining or cutting the alloy.

[11]

Body Protection Laboratory coat or coveralls
To protect against dust and

splashes.

Flame-retardant clothing
Must be worn when working

with molten metal.

Respiratory Protection N95 respirator or higher

Required if dust or fumes are

generated and ventilation is

inadequate. Use a NIOSH-

approved respirator.[6][11]

Safe Handling and Operational Procedures
Adherence to standard operating procedures is crucial for minimizing risks associated with

handling AL-9.

General Handling Workflow
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Handling

Cleanup & Disposal

Start: Handling AL-9

Assess Hazards of Procedure

Select and Don Appropriate PPE

Handle AL-9 in a Well-Ventilated Area

Minimize Dust Generation

Keep Away from Water (especially molten)

Clean Spills Promptly

Dispose of Waste According to Regulations

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly

End
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Caption: Workflow for the safe handling of AL-9 in a laboratory setting.
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Specific Handling Protocols:

Storage: Store in a dry, cool, well-ventilated area away from incompatible materials such as

strong acids, alkalis, and oxidizers.[3]

Machining/Grinding: Use appropriate ventilation and dust collection systems. Carbide-tipped

tools with large rake angles and low cutting speeds are recommended. A coolant and

lubricant should be used.

Molten Alloy: Handle with extreme caution. Ensure all equipment and containers are dry

before pouring molten metal to prevent violent reactions.[3] Do not allow contact with water.

Spills: For solid spills (e.g., dust, shavings), clean up in a way that avoids generating dust.[3]

Wet methods or HEPA-filtered vacuums are preferred.

Emergency Procedures
In case of an emergency, follow these procedures.

Emergency Response Logic
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Emergency Response

Emergency Event

Type of Exposure?

Move to Fresh Air.
Seek Medical Attention.

Inhalation

Wash with Soap and Water.
Seek Medical Attention if Irritation Persists.

Skin Contact

Flush with Water for 15 mins.
Seek Medical Attention.

Eye Contact

Fire Involving AL-9?

Fire

Isolate Area and Clean Safely.

Spill

Report Incident

Use Extinguisher for Surrounding Fire.

Solid Form

Use Dry Sand or Class D Extinguisher.
DO NOT USE WATER.

Powder/Dust

Click to download full resolution via product page

Caption: Decision-making flow for emergency situations involving AL-9.

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Skin Contact: Wash the affected area with mild soap and water. If irritation persists, seek

medical attention.[3] For burns from molten metal, cool the area with water and seek

immediate medical attention.
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Eye Contact: Flush eyes with plenty of water for at least 15 minutes. If irritation persists,

seek medical attention.[3]

Ingestion: Ingestion of dust may cause gastrointestinal irritation.[3] Seek medical advice.

Fire Fighting Measures:

For fires involving solid AL-9, use extinguishing media appropriate for the surrounding fire.[6]

For fires involving aluminum powder or dust, use a Class D extinguishing agent, dry sand, or

special powder against metal fires. DO NOT USE WATER, as it can react violently and

cause an explosion.[6]

Disposal Plan
Proper disposal of AL-9 waste is essential to ensure environmental and regulatory compliance.

Disposal Considerations:

Solid Waste: Solid pieces of AL-9, such as turnings and shavings, should be collected for

recycling.

Powdered Waste: Aluminum powder or dust should be handled as hazardous waste due to

its flammability and reactivity.

Containers: Empty containers should be handled as if they still contain the product.[3]

Regulations: All waste must be disposed of in accordance with local, state, and federal

regulations. Do not flush into surface water or sewer systems.[3]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.wlv.com/wp-content/uploads/2015/06/aluminum_alloys_sds.pdf
https://www.wlv.com/wp-content/uploads/2015/06/aluminum_alloys_sds.pdf
https://www.benchchem.com/product/b1666764?utm_src=pdf-body
https://www.belmontmetals.com/wp-content/uploads/2017/09/SDS-Al-Aluminum-Alloy.pdf
https://www.belmontmetals.com/wp-content/uploads/2017/09/SDS-Al-Aluminum-Alloy.pdf
https://www.benchchem.com/product/b1666764?utm_src=pdf-body
https://www.benchchem.com/product/b1666764?utm_src=pdf-body
https://www.wlv.com/wp-content/uploads/2015/06/aluminum_alloys_sds.pdf
https://www.wlv.com/wp-content/uploads/2015/06/aluminum_alloys_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AL-9 Waste Disposal

Generate AL-9 Waste

Waste Form?

Collect Solid Scrap for Recycling

Solid (shavings, etc.)

Collect Powder in Labeled, Sealed Container

Powder/Dust

Label Waste Container Clearly

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

Complete Waste Manifest

Click to download full resolution via product page

Caption: Procedural steps for the proper disposal of AL-9 waste materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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